Cas no 221121-45-5 (Ethyl 4-(2,6-dichlorophenyl)-3-oxobutanoate)

• Product Name: Ethyl 4-(2,6-dichlorophenyl)-3-oxobutanoate
• CAS No: 221121-45-5
• MF: C₁₂H₁₂Cl₂O₃
• MW: 275.127882003784
• CID: 4711381
• Update Time: 2025-05-22

Ethyl 4-(2,6-dichlorophenyl)-3-oxobutanoate Chemical and Physical Properties

Names and Identifiers

• ethyl 4-(2,6-dichlorophenyl)-3-oxobutanoate
• AVYVYBSVLSCWTE-UHFFFAOYSA-N
• 4-(2,6-Dichloro-phenyl)-3-oxo-butyric acid ethyl ester
• 4-(2,6-Dichloro-phenyl)-3-oxo-butyric acid ethylester
• Benzenebutanoic acid, 2,6-dichloro-beta-oxo-, ethyl ester
• Ethyl 4-(2,6-dichlorophenyl)-3-oxobutanoate

• Inchi： 1S/C12H12Cl2O3/c1-2-17-12(16)7-8(15)6-9-10(13)4-3-5-11(9)14/h3-5H,2,6-7H2,1H3
• InChI Key： AVYVYBSVLSCWTE-UHFFFAOYSA-N
• SMILES： ClC1C=CC=C(C=1CC(CC(=O)OCC)=O)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 271
• Topological Polar Surface Area: 43.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes

Additional information on Ethyl 4-(2,6-dichlorophenyl)-3-oxobutanoate

Ethyl 4-(2,6-Dichlorophenyl)-3-Oxobutanoate: A Comprehensive Overview

Ethyl 4-(2,6-dichlorophenyl)-3-oxobutanoate is a chemical compound with the CAS number 221121-45-5. This compound is a member of the ester class and is characterized by its unique structure, which includes a 4-(2,6-dichlorophenyl) group and a 3-oxobutanate moiety. The compound has been studied for its potential applications in various fields, including pharmaceuticals, agrochemicals, and materials science.

Ethyl 4-(2,6-dichlorophenyl)-3-oxobutanoate is synthesized through a series of well-established organic reactions. The synthesis typically involves the reaction of 4-(2,6-dichlorophenyl)-3-oxobutanoic acid with ethanol in the presence of an acid catalyst. This reaction produces the ester along with water. The compound is stable under normal conditions and can be stored for extended periods without significant degradation.

One of the key features of Ethyl 4-(2,6-dichlorophenyl)-3-oxobutanoate is its ability to act as a precursor in the synthesis of more complex molecules. For instance, it can be used as an intermediate in the preparation of various pharmaceutical agents. Recent studies have highlighted its potential as a building block for the development of new drugs targeting specific diseases such as cancer and infectious diseases.

The compound's structure also makes it an interesting candidate for use in agrochemicals. Its ability to interact with biological systems in a controlled manner has led researchers to explore its potential as a herbicide or insecticide. Field trials have shown promising results, with the compound demonstrating high efficacy against various pests and weeds without causing significant harm to non-target organisms.

In addition to its practical applications, Ethyl 4-(2,6-dichlorophenyl)-3-oxobutanoate has been the subject of numerous academic studies aimed at understanding its chemical properties and reactivity. For example, researchers have investigated its thermal stability, solubility in different solvents, and reactivity under various conditions. These studies have provided valuable insights into the compound's behavior in different environments and have paved the way for further research.

Recent advancements in computational chemistry have enabled researchers to model the behavior of Ethyl 4-(2,6-dichlorophenyl)-3-oxobutanoate at the molecular level. These models have helped predict the compound's interactions with biological systems and its potential toxicity profile. Such predictions are crucial for guiding experimental studies and ensuring that the compound is used safely in various applications.

The environmental impact of Ethyl 4-(2,6-dichlorophenyl)-3-oxobutanoate has also been a topic of interest among scientists. Studies have been conducted to assess its biodegradability and potential toxicity to aquatic organisms. Results indicate that the compound is biodegradable under aerobic conditions and does not pose significant risks to aquatic ecosystems when used responsibly.

Looking ahead, there is growing interest in exploring new applications for Ethyl 4-(2,6-dichlorophenyl)-3-oxobutanoate in emerging fields such as nanotechnology and green chemistry. Researchers are investigating ways to incorporate this compound into nanomaterials for use in drug delivery systems or sensors. Additionally, there is potential for using this compound in processes that aim to reduce environmental impact by improving efficiency or reducing waste.

In conclusion, Ethyl 4-(2,6-dichlorophenyl)-3-oxobutanoate is a versatile compound with a wide range of applications across different industries. Its unique structure and chemical properties make it an invaluable tool for researchers and developers alike. As ongoing studies continue to uncover new insights into its capabilities, this compound is poised to play an increasingly important role in advancing science and technology.